N-(3-chloro-4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-1,3-dimethylpyrazole-4-carboxamide
• InChI: InChI=1S/C12H11ClFN3O/c1-7-9(6-17(2)16-7)12(18)15-8-3-4-11(14)10(13)5-8/h3-6H,1-2H3,(H,15,18)
• InChI Key: LNCCQGQNDGPIAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1C(=O)NC2=CC(=C(C=C2)F)Cl)C
• Molecular Formula: C12H11ClFN3O
• Molecular Weight: 267.68 g/mol

Description

N-(3-chloro-4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide (NFPC) is a synthetic compound that has been used in a variety of scientific research studies. NFPC has been studied for its potential to act as a novel therapeutic agent for a variety of diseases, including cancer, diabetes, and inflammation. In addition, NFPC has been studied for its ability to act as an inhibitor of enzymes involved in the metabolism of drugs and hormones. The purpose of

Scientific Research Applications

N-(3-chloro-4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide has been studied for its potential to act as a novel therapeutic agent for a variety of diseases, including cancer, diabetes, and inflammation. In addition, N-(3-chloro-4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide has been studied for its ability to act as an inhibitor of enzymes involved in the metabolism of drugs and hormones. N-(3-chloro-4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide has also been studied for its potential to act as an anti-inflammatory agent, a neuroprotective agent, and an anticonvulsant.

Mechanism of Action

The exact mechanism of action of N-(3-chloro-4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide is not fully understood. However, it is believed that N-(3-chloro-4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide acts as an inhibitor of enzymes involved in the metabolism of drugs and hormones, as well as an inhibitor of inflammatory pathways. In addition, N-(3-chloro-4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide may also act as an antioxidant by scavenging reactive oxygen species and inhibiting oxidative stress.
Biochemical and Physiological Effects
N-(3-chloro-4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide has been shown to have a variety of biochemical and physiological effects. N-(3-chloro-4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and hormones, as well as inhibit the production of inflammatory mediators. In addition, N-(3-chloro-4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide has been shown to have antioxidant and neuroprotective effects, as well as anticonvulsant effects.

Advantages and Limitations for Lab Experiments

The use of N-(3-chloro-4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide in laboratory experiments has several advantages. N-(3-chloro-4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide is relatively easy to synthesize, and can be synthesized using a variety of methods. In addition, N-(3-chloro-4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide has been shown to have a variety of biochemical and physiological effects, making it a useful tool for studying a variety of diseases and conditions. However, there are some limitations to the use of N-(3-chloro-4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide in laboratory experiments. N-(3-chloro-4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide is a synthetic compound, and its exact mechanism of action is not fully understood. In addition, N-(3-chloro-4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide is not approved for use in humans, and its safety and efficacy have not been established.

Future Directions

The potential applications of N-(3-chloro-4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide are vast, and there are a variety of future directions for research involving N-(3-chloro-4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide. One potential future direction is the development of new synthetic methods for the synthesis of N-(3-chloro-4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide. In addition, further research is needed to better understand the mechanism of action of N-(3-chloro-4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide and its potential therapeutic applications. Finally, further research is needed to evaluate the safety and efficacy of N-(3-chloro-4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide for use in humans.

Synthesis Methods

N-(3-chloro-4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide can be synthesized using a variety of methods, including a microwave-assisted synthesis, a solvent-free synthesis, and a solid-phase synthesis. In the microwave-assisted synthesis, N-(3-chloro-4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide is synthesized by reacting a mixture of 3-chloro-4-fluorophenyl isocyanate, 1,3-dimethyl-1H-pyrazole-4-carboxylic acid, and anhydrous potassium carbonate in a microwave oven. In the solvent-free synthesis, N-(3-chloro-4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide is synthesized by reacting a mixture of 3-chloro-4-fluorophenyl isocyanate, 1,3-dimethyl-1H-pyrazole-4-carboxylic acid, and anhydrous sodium carbonate in a solvent-free system. In the solid-phase synthesis, N-(3-chloro-4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide is synthesized by reacting a mixture of 3-chloro-4-fluorophenyl isocyanate, 1,3-dimethyl-1H-pyrazole-4-carboxylic acid, and anhydrous sodium carbonate on a solid support.